![molecular formula C34H28Br4N4O9 B1243749 (12E,25E,29S)-5,16,21,32-tetrabromo-4,20,29-trihydroxy-12,25-bis(hydroxyimino)-2,18-dioxa-10,27-diazapentacyclo[28.2.2.214,17.13,7.119,23]octatriaconta-1(32),3,5,7(38),14,16,19,21,23(35),30,33,36-dodecaene-11,26-dione](/img/structure/B1243749.png)
(12E,25E,29S)-5,16,21,32-tetrabromo-4,20,29-trihydroxy-12,25-bis(hydroxyimino)-2,18-dioxa-10,27-diazapentacyclo[28.2.2.214,17.13,7.119,23]octatriaconta-1(32),3,5,7(38),14,16,19,21,23(35),30,33,36-dodecaene-11,26-dione
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Overview
Description
(12E,25E,29S)-5,16,21,32-tetrabromo-4,20,29-trihydroxy-12,25-bis(hydroxyimino)-2,18-dioxa-10,27-diazapentacyclo[28.2.2.214,17.13,7.119,23]octatriaconta-1(32),3,5,7(38),14,16,19,21,23(35),30,33,36-dodecaene-11,26-dione is a natural product found in Ianthella basta and Ianthella flabelliformis with data available.
Scientific Research Applications
Synthesis and Structural Analysis
Macrocyclic Ligands Synthesis : Compounds with similar structural complexity have been synthesized for studies in macrocyclic chemistry. For example, macrocyclic vic-dioximes were synthesized from anti-dichloroglyoxime and corresponding l,ω-diamines, offering insights into their structural properties and potential for complex formation (Karadeniz & B. ròlu, 1984).
Crystal Structure Investigations : Studies on compounds like macrocyclic bischalcones possessing 26-membered rings have been conducted to understand their crystal structures, which could be relevant for understanding the molecular arrangement of complex compounds (Mondal et al., 2015).
Potential Applications
High-Energy Density Materials : Theoretical studies on high-energy density materials (HEDMs) have been conducted, which could be relevant for materials with similar structural complexity. For instance, a study on 4,6,10,12-tetranitro-5,11-bis(nitroimino)-2,8-dioxa-4,6,10,12-tetraaza-tricyclo[7,3,0,03,7]dodecane revealed its potential as a high-energy density compound (Jin et al., 2014).
Electrical Conductivity : Research on the electrical conductivity properties of copper complexes of novel oxime compounds offers insights into the electronic properties that might be exhibited by structurally complex macrocyclic compounds (Aydogdu et al., 2003).
Complexation and Coordination Chemistry : Studies on the synthesis and complex formation of various macrocyclic ligands are crucial for understanding how such complex molecules might interact with metal ions or other entities in potential applications (Smith & Taylor, 2022).
Properties
Molecular Formula |
C34H28Br4N4O9 |
---|---|
Molecular Weight |
956.2 g/mol |
IUPAC Name |
(12E,25E,29S)-5,16,21,32-tetrabromo-4,20,29-trihydroxy-12,25-bis(hydroxyimino)-2,18-dioxa-10,27-diazapentacyclo[28.2.2.214,17.13,7.119,23]octatriaconta-1(32),3,5,7(38),14,16,19,21,23(35),30,33,36-dodecaene-11,26-dione |
InChI |
InChI=1S/C34H28Br4N4O9/c35-20-7-16-1-3-27(20)50-30-13-18(9-23(38)32(30)45)11-25(42-49)34(47)40-15-26(43)19-2-4-28(21(36)14-19)51-29-12-17(8-22(37)31(29)44)5-6-39-33(46)24(10-16)41-48/h1-4,7-9,12-14,26,43-45,48-49H,5-6,10-11,15H2,(H,39,46)(H,40,47)/b41-24+,42-25+/t26-/m1/s1 |
InChI Key |
YBDUMXZBKBTNGS-JWAODPOQSA-N |
Isomeric SMILES |
C1CNC(=O)/C(=N/O)/CC2=CC(=C(C=C2)OC3=C(C(=CC(=C3)C/C(=N\O)/C(=O)NC[C@H](C4=CC(=C(C=C4)OC5=C(C(=CC1=C5)Br)O)Br)O)Br)O)Br |
SMILES |
C1CNC(=O)C(=NO)CC2=CC(=C(C=C2)OC3=C(C(=CC(=C3)CC(=NO)C(=O)NCC(C4=CC(=C(C=C4)OC5=C(C(=CC1=C5)Br)O)Br)O)Br)O)Br |
Canonical SMILES |
C1CNC(=O)C(=NO)CC2=CC(=C(C=C2)OC3=C(C(=CC(=C3)CC(=NO)C(=O)NCC(C4=CC(=C(C=C4)OC5=C(C(=CC1=C5)Br)O)Br)O)Br)O)Br |
synonyms |
astadin 10 bastadin-10 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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